Cas no 914224-85-4 (1-2-(2-methoxyethoxy)ethyl-2,5-dihydro-1H-pyrrole-2,5-dione)

1-2-(2-Methoxyethoxy)ethyl-2,5-dihydro-1H-pyrrole-2,5-dione is a specialized chemical compound featuring a reactive maleimide core functionalized with a methoxyethoxyethyl side chain. This structure confers enhanced solubility in polar organic solvents, facilitating its use in conjugation reactions, particularly in bioconjugation and polymer chemistry. The maleimide group readily undergoes Michael additions with thiols, making it valuable for crosslinking applications in peptide and protein modification. The ether-linked side chain improves hydrophilicity and stability, reducing aggregation tendencies. Its controlled reactivity and solubility profile make it suitable for applications requiring selective and efficient coupling under mild conditions. This compound is often employed in the synthesis of advanced materials and bioactive conjugates.

1-2-(2-methoxyethoxy)ethyl-2,5-dihydro-1H-pyrrole-2,5-dione structure

914224-85-4 structure

Product Name:1-2-(2-methoxyethoxy)ethyl-2,5-dihydro-1H-pyrrole-2,5-dione

CAS No:914224-85-4

MF:C₉H₁₃NO₄

MW:199.203822851181

CID:5708907

PubChem ID:15667717

Update Time:2026-03-11

1-2-(2-methoxyethoxy)ethyl-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

- MeO-PEG-Mal
- PD193263
- Z649624396
- m-PEG2-Mal
- 1-[2-(2-methoxyethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione
- 914224-85-4
- 1-[2-(2-methoxyethoxy)ethyl]pyrrole-2,5-dione
- AKOS010202440
- MFCD00803681
- AKOS015964467
- EN300-75385
- SCHEMBL1970948
- 1-2-(2-methoxyethoxy)ethyl-2,5-dihydro-1H-pyrrole-2,5-dione
- Inchi： 1S/C9H13NO4/c1-13-6-7-14-5-4-10-8(11)2-3-9(10)12/h2-3H,4-7H2,1H3
- InChI Key： SXUGMTRUWIBRPR-UHFFFAOYSA-N
- SMILES： O(CCOC)CCN1C(C=CC1=O)=O

Computed Properties

Exact Mass: 199.08445790g/mol
Monoisotopic Mass: 199.08445790g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 6
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 55.8Å²

1-2-(2-methoxyethoxy)ethyl-2,5-dihydro-1H-pyrrole-2,5-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M139505-10mg	1-[2-(2-methoxyethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione	914224-85-4		10mg	$ 50.00	2022-06-04
TRC	M139505-50mg	1-[2-(2-methoxyethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione	914224-85-4		50mg	$ 160.00	2022-06-04
TRC	M139505-100mg	1-[2-(2-methoxyethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione	914224-85-4		100mg	$ 250.00	2022-06-04
Enamine	EN300-75385-0.05g	1-[2-(2-methoxyethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione	914224-85-4	94%	0.05g	$127.0	2023-02-12
Enamine	EN300-75385-0.1g	1-[2-(2-methoxyethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione	914224-85-4	94%	0.1g	$188.0	2023-02-12
Enamine	EN300-75385-0.25g	1-[2-(2-methoxyethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione	914224-85-4	94%	0.25g	$271.0	2023-02-12
Enamine	EN300-75385-0.5g	1-[2-(2-methoxyethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione	914224-85-4	94%	0.5g	$468.0	2023-02-12
Enamine	EN300-75385-1.0g	1-[2-(2-methoxyethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione	914224-85-4	94%	1.0g	$600.0	2023-02-12
Enamine	EN300-75385-2.5g	1-[2-(2-methoxyethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione	914224-85-4	94%	2.5g	$1174.0	2023-02-12
Enamine	EN300-75385-5.0g	1-[2-(2-methoxyethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione	914224-85-4	94%	5.0g	$1737.0	2023-02-12